Cas no 131748-56-6 (N-[(6-Chloropyridin-3-yl)methyl]-N-nitroguanidine)

• Product Name: N-[(6-Chloropyridin-3-yl)methyl]-N-nitroguanidine
• CAS No: 131748-56-6
• MF: C₇H₈ClN₅O₂
• MW: 229.623719215393
• CID: 2655635
• PubChem ID: 21663071
• Update Time: 2025-04-21

N-[(6-Chloropyridin-3-yl)methyl]-N-nitroguanidine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-chloropyridin-3-yl)methyl]-1-nitroguanidine
• 131748-56-6
• N-[(6-Chloropyridin-3-yl)methyl]-N-nitroguanidine
• DTXSID40616664

• Inchi： 1S/C7H8ClN5O2/c8-6-2-1-5(3-11-6)4-12(7(9)10)13(14)15/h1-3H,4H2,(H3,9,10)
• InChI Key： HAHANTRYPFIFBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C(=N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0366522Da
• Monoisotopic Mass: 229.0366522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų